Cas no 1105215-50-6 (N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide
• CAS No: 1105215-50-6
• MF: C₁₈H₁₅N₅OS
• MW: 349.409601449966
• CID: 5943068
• PubChem ID: 30867835
• Update Time: 2025-07-27

N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide
• SR-01000923305
• CHEMBL4924748
• F5548-0031
• N-(4-methyl-1,3-thiazol-2-yl)-2-[2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-yl]acetamide
• N-(4-methyl-1,3-thiazol-2-yl)-2-(2-pyridin-4-ylbenzimidazol-1-yl)acetamide
• N-(4-methylthiazol-2-yl)-2-(2-(pyridin-4-yl)-1H-benzo[d]imidazol-1-yl)acetamide
• 1105215-50-6
• SR-01000923305-1
• AKOS024513447

• Inchi： 1S/C18H15N5OS/c1-12-11-25-18(20-12)22-16(24)10-23-15-5-3-2-4-14(15)21-17(23)13-6-8-19-9-7-13/h2-9,11H,10H2,1H3,(H,20,22,24)
• InChI Key： RNVJNJXUAVOVJR-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(CN1C(C2C=CN=CC=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 349.09973129g/mol
• Monoisotopic Mass: 349.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide

Comprehensive Analysis of N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide (CAS No. 1105215-50-6)

The compound N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide (CAS No. 1105215-50-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a thiazole ring, a pyridine moiety, and a benzodiazole core, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting signaling pathways for cancer and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors like N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide has surged, driven by advancements in personalized medicine and precision oncology. The compound's CAS No. 1105215-50-6 is frequently searched in academic databases and patent literature, reflecting its relevance in both academic and industrial research. Its molecular structure suggests potential interactions with ATP-binding sites of kinases, a hot topic in drug development forums and AI-driven molecular modeling platforms.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are commonly discussed in Q&A platforms like ResearchGate and StackExchange, where researchers seek optimization strategies for similar compounds.

From a pharmacological perspective, the benzodiazole and thiazole fragments in this compound are known to enhance bioavailability and metabolic stability, addressing a key challenge in modern drug design. Computational studies using AI-based tools like AlphaFold or Schrödinger Suite often highlight its binding affinity predictions, making it a recurring subject in machine-learning-aided chemistry discussions.

Environmental and safety profiles of CAS No. 1105215-50-6 are also under scrutiny, as regulatory agencies emphasize greener synthetic routes. This aligns with the growing interest in sustainable chemistry, a trending topic in scientific communities and ESG (Environmental, Social, and Governance) reports. The compound's biodegradability and ecotoxicity data are areas of active research, frequently appearing in grant proposals and collaborative studies.

In summary, N-(4-methyl-1,3-thiazol-2-yl)-2-2-(pyridin-4-yl)-1H-1,3-benzodiazol-1-ylacetamide represents a convergence of cutting-edge medicinal chemistry and interdisciplinary research. Its CAS No. 1105215-50-6 serves as a gateway to explore kinase modulation, synthetic innovation, and computational drug discovery—topics dominating scientific conferences and high-impact journals in 2023-2024.